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Compound of Interest
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Compound Name:
diamine

Cat. No.: B053912

Topic: CAS number for 2-Ethyl-1H-benzo[d]imidazole-5,6-diamine Content Type: An in-depth
technical guide or whitepaper on the core. Audience: Researchers, scientists, and drug
development professionals.

Abstract

This technical guide provides a comprehensive overview of 2-Ethyl-1H-benzo[d]imidazole-
5,6-diamine, a member of the benzimidazole class of heterocyclic compounds.
Benzimidazoles are recognized as a "privileged scaffold" in medicinal chemistry due to their
versatile binding capabilities with a wide array of biological targets.[1] This document
consolidates available data on the physicochemical properties, synthesis, and potential
research applications of this specific diamine derivative. While detailed experimental data for
this particular compound is limited in publicly accessible literature, this guide extrapolates from
research on structurally related benzimidazoles to provide hypothetical experimental protocols
and to illustrate its potential as a precursor in the synthesis of pharmacologically active agents.
The content is intended to serve as a foundational resource for researchers in drug discovery
and organic synthesis.

Introduction to Benzimidazole Derivatives

The benzimidazole scaffold, a fusion of benzene and imidazole rings, is a cornerstone in the
development of therapeutic agents.[1] Its structural resemblance to naturally occurring purines
allows it to interact with numerous biological macromolecules. This has led to the development
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of a broad spectrum of drugs with activities including antimicrobial, antiviral, anticancer,
analgesic, and anti-inflammatory properties.[1][2] The versatility of the benzimidazole core
allows for functionalization at multiple positions, enabling the creation of large libraries of
compounds for screening.[1] 2-Ethyl-1H-benzo[d]imidazole-5,6-diamine, with its ethyl group
at the 2-position and amino groups at the 5- and 6-positions, presents a unique molecular
architecture for further chemical exploration and development.[1]

Physicochemical Properties

The fundamental properties of 2-Ethyl-1H-benzo[d]imidazole-5,6-diamine are summarized
below. This data is essential for its handling, characterization, and use in synthetic chemistry.

Property Value Source
CAS Number 124635-43-4 [1]
Molecular Weight 176.22 g/mol [1]
Molecular Formula CoH12N4 Inferred

LMXRKJYIFBFNEU-
InChl Key [1]
UHFFFAOYSA-N

Synthesis and Reactivity
General Synthesis of the Benzimidazole Core

The synthesis of the benzimidazole core typically involves the condensation of an o-
phenylenediamine with a carboxylic acid or an aldehyde. For 2-substituted benzimidazoles, the
Phillips condensation is a common method, which involves reacting the o-phenylenediamine
with a carboxylic acid under acidic and high-temperature conditions. An alternative approach
involves the condensation with aldehydes in the presence of an oxidizing agent.[3][4]

Reactivity of 2-Ethyl-1H-benzo[d]imidazole-5,6-diamine

The key reactive sites on this molecule are the nucleophilic diamine groups at the 5 and 6
positions.[1] This o-diamine functionality makes the molecule a versatile precursor for further
heterocyclization reactions, for instance, to form quinoxalines or other fused ring systems. The
electron-donating nature of these amino groups activates the benzene ring, making it
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susceptible to electrophilic substitution and oxidation.[1] The secondary amine in the imidazole
ring can also be a site for alkylation or acylation.

Potential Biological Activity and Research
Applications

While specific biological activity for 2-Ethyl-1H-benzo[d]imidazole-5,6-diamine is not
extensively documented, its structural motifs suggest several areas of research interest:

o Anticancer Drug Development: Many benzimidazole derivatives function as anticancer
agents by targeting DNA topoisomerase | or by acting as DNA minor groove-binding ligands.
[3] The diamine functionality of this compound could be a key pharmacophore for developing
new topoisomerase inhibitors or DNA interacting agents.

» Kinase Inhibitors: The benzimidazole scaffold is present in several kinase inhibitors.[2] This
compound could serve as a starting material for the synthesis of derivatives targeting
kinases like CK1d/e, which are implicated in various diseases.[5]

» GABA-A Receptor Modulators: Certain substituted benzimidazoles have shown affinity for
the GABA-A receptor, suggesting potential applications in neuroscience.[6]

 Building Block for Complex Molecules: Due to its reactive diamine groups, this compound is
an excellent starting material for creating more complex, polycyclic molecules with potential
therapeutic value.

Experimental Protocols

Detailed experimental protocols for 2-Ethyl-1H-benzo[d]imidazole-5,6-diamine are not readily
available. However, a generalized protocol for a common subsequent reaction, such as the
synthesis of a quinoxaline derivative, is provided below as a representative example of its
application.

Protocol: Synthesis of a Quinoxaline Derivative via Condensation

» Dissolution: Dissolve 1.0 equivalent of 2-Ethyl-1H-benzo[d]imidazole-5,6-diamine in a
suitable solvent such as ethanol or acetic acid.
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» Addition of Dicarbonyl Compound: Add 1.05 equivalents of a 1,2-dicarbonyl compound (e.g.,
glyoxal, 2,3-butanedione) to the solution.

e Reaction: Stir the mixture at room temperature or with gentle heating (e.g., 60-80 °C) for a
period of 2-12 hours.

e Monitoring: Monitor the reaction progress using Thin Layer Chromatography (TLC) or Liquid
Chromatography-Mass Spectrometry (LC-MS).

» Work-up: Upon completion, cool the reaction mixture. If a precipitate forms, collect it by
filtration. Otherwise, concentrate the solvent under reduced pressure.

 Purification: The crude product can be purified by recrystallization from a suitable solvent
(e.g., ethanol/water mixture) or by column chromatography on silica gel.

o Characterization: Confirm the structure of the final product using techniques such as *H
NMR, 8C NMR, and mass spectrometry.

Mandatory Visualizations

The following diagrams illustrate a potential synthetic pathway and a conceptual workflow for
screening benzimidazole derivatives.

Caption: Synthetic pathway for a quinoxaline derivative.

Caption: Drug discovery workflow for benzimidazoles.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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